Cas no 827028-74-0 (4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester)

4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester structure
827028-74-0 structure
Product name:4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester
CAS No:827028-74-0
MF:C18H15NO4
MW:309.316004991531
CID:686340
PubChem ID:58679576

4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester
    • methyl 5-(4-phenylmethoxyphenyl)-1,3-oxazole-4-carboxylate
    • Methyl 5-(4-(benzyloxy)phenyl)oxazole-4-carboxylate
    • DTXSID20729680
    • SCHEMBL13150796
    • Methyl 5-[4-(benzyloxy)phenyl]-1,3-oxazole-4-carboxylate
    • 827028-74-0
    • Inchi: InChI=1S/C18H15NO4/c1-21-18(20)16-17(23-12-19-16)14-7-9-15(10-8-14)22-11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3
    • InChI Key: RHHWHEZTMHSBOO-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=C(OC=N1)C2=CC=C(C=C2)OCC3=CC=CC=C3

Computed Properties

  • Exact Mass: 309.10010796g/mol
  • Monoisotopic Mass: 309.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6Ų
  • XLogP3: 3.7

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